Cas no 2229335-43-5 (3,3-difluoro-1-(3-methoxy-2-methylphenyl)cyclobutan-1-amine)

• Product Name: 3,3-difluoro-1-(3-methoxy-2-methylphenyl)cyclobutan-1-amine
• CAS No: 2229335-43-5
• MF: C₁₂H₁₅F₂NO
• MW: 227.250410318375
• CID: 6085261
• PubChem ID: 165671564
• Update Time: 2025-10-29

3,3-difluoro-1-(3-methoxy-2-methylphenyl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-(3-methoxy-2-methylphenyl)cyclobutan-1-amine
• EN300-1969762
• 2229335-43-5

• Inchi： 1S/C12H15F2NO/c1-8-9(4-3-5-10(8)16-2)11(15)6-12(13,14)7-11/h3-5H,6-7,15H2,1-2H3
• InChI Key： FDOPTURXRKXLSP-UHFFFAOYSA-N
• SMILES： FC1(CC(C2C=CC=C(C=2C)OC)(C1)N)F

Computed Properties

• Exact Mass: 227.11217043g/mol
• Monoisotopic Mass: 227.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2Ų

Additional information on 3,3-difluoro-1-(3-methoxy-2-methylphenyl)cyclobutan-1-amine

Introduction to 3,3-difluoro-1-(3-methoxy-2-methylphenyl)cyclobutan-1-amine (CAS No. 2229335-43-5)

3,3-difluoro-1-(3-methoxy-2-methylphenyl)cyclobutan-1-amine, identified by its CAS number 2229335-43-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of cyclobutane derivatives, featuring fluoro and methoxy substituents that contribute to its unique chemical properties and potential biological activities. The structural motif of this molecule, particularly the cyclobutane ring, is known for its rigidity and stability, which can be exploited in the design of bioactive molecules with enhanced binding affinity and selectivity.

The presence of fluoro atoms at the 3-position of the cyclobutane ring is a key feature that distinguishes this compound from its analogs. Fluorine atoms are well-documented for their ability to modulate metabolic stability, lipophilicity, and electronic properties of molecules. In drug discovery, fluorinated compounds often exhibit improved pharmacokinetic profiles, such as increased bioavailability and resistance to enzymatic degradation. The methoxy group at the 3-position of the phenyl ring further enhances the compound's complexity and potential interactions with biological targets.

3-methoxy-2-methylphenyl, as a substituent in this molecule, introduces a hydrophobic pocket that can interact favorably with lipid-rich environments or specific amino acid residues in protein targets. This combination of structural elements makes 3,3-difluoro-1-(3-methoxy-2-methylphenyl)cyclobutan-1-amine a promising candidate for further investigation in various therapeutic areas.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the rigid cyclobutane core and the electron-withdrawing nature of the fluoro substituents may facilitate strong interactions with key residues in enzyme active sites or receptor binding pockets. This has opened up avenues for designing novel inhibitors or modulators targeting specific biological pathways.

The pharmaceutical industry has shown increasing interest in cyclobutane derivatives due to their unique structural properties. These compounds often exhibit lower toxicity profiles compared to traditional heterocyclic scaffolds, making them attractive for drug development. The fluoro and methoxy functional groups are particularly valuable as they can be fine-tuned to optimize pharmacological activity while minimizing off-target effects.

In vitro studies have begun to explore the potential applications of 3,3-difluoro-1-(3-methoxy-2-methylphenyl)cyclobutan-1-amine in various disease models. Preliminary data indicate that this compound may exhibit inhibitory effects on certain kinases and other enzymes implicated in cancer progression. Additionally, its ability to cross the blood-brain barrier suggests potential utility in treating neurological disorders. These findings are particularly exciting as they align with current trends in drug discovery towards more targeted and personalized therapies.

The synthesis of 3,3-difluoro-1-(3-methoxy-2-methylphenyl)cyclobutan-1-amine presents unique challenges due to its complex structure. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and fluorination techniques, are being employed to achieve high yields and purity. The development of efficient synthetic routes is crucial for scaling up production and conducting further preclinical evaluations.

The role of fluorine in medicinal chemistry cannot be overstated. Fluorinated compounds have been successfully commercialized across multiple therapeutic categories, including antiviral, anticancer, and anti-inflammatory drugs. The incorporation of fluorine into 3,3-difluoro-1-(3-methoxy-2-methylphenyl)cyclobutan-1-amine not only enhances its metabolic stability but also allows for fine-tuning of its electronic properties through different fluorination patterns.

As research continues to uncover new biological targets and mechanisms, compounds like 3,3-difluoro-1-(3-methoxy-2-methylphenyl)cyclobutan-1-amine are poised to play a significant role in next-generation therapeutics. The combination of structural rigidity provided by the cyclobutane ring and functional groups such as fluoro and methoxy offers a versatile platform for drug design innovation.

The growing body of evidence supporting the utility of cyclobutane derivatives in drug development underscores their importance as pharmacophores. Future studies will likely focus on optimizing synthetic routes, exploring novel derivatives, and conducting extensive preclinical evaluations to assess safety and efficacy profiles. The potential applications span across multiple therapeutic areas, making this class of compounds a hotbed for research activity.

In conclusion, 3 , 3 - difluoro - 1 - ( 3 - methoxy - 2 - methylphenyl ) - cyclobutan - 1 - amine ( CAS No . 2229335 - 43 - 5 ) represents a promising lead compound with significant potential in pharmaceutical applications . Its unique structural features , combined with emerging data on its biological activity , make it an attractive candidate for further exploration . As research progresses , this compound may contribute valuable insights into developing new treatments for various diseases .